Cas no 89185-85-3 (2,4-Pentanedione, 3-(3-chlorophenyl)-)

• Product Name: 2,4-Pentanedione, 3-(3-chlorophenyl)-
• CAS No: 89185-85-3
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 609532
• PubChem ID: 13250085
• Update Time: 2025-04-19

2,4-Pentanedione, 3-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(3-chlorophenyl)-
• 3-(3-chlorophenyl)pentane-2,4-dione
• DTXSID70531997
• 89185-85-3

• Inchi： 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-4-3-5-10(12)6-9/h3-6,11H,1-2H3
• InChI Key： ZELSLIGSLVDWFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų